Cas no 2227774-93-6 ((2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine)

• Product Name: (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine
• CAS No: 2227774-93-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6206884
• PubChem ID: 165852980
• Update Time: 2025-11-06

(2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine
• 2227774-93-6
• EN300-1988683

• Inchi： 1S/C11H14ClNO2/c1-7(13)2-3-8-4-9(12)11-10(5-8)14-6-15-11/h4-5,7H,2-3,6,13H2,1H3/t7-/m0/s1
• InChI Key： AUWZWSJLWWIJLY-ZETCQYMHSA-N
• SMILES： ClC1=C2C(=CC(=C1)CC[C@H](C)N)OCO2

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine

Chemical Compound CAS No. 2227774-93-6: (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine

The chemical compound (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amine with CAS No. 2227774-93-6 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino acids derivatives and exhibits unique structural and functional properties due to its stereochemistry and substituent groups.

Structural Insights: The molecule features a chiral center at the second carbon of the butanamine backbone, designated as the (S)-configuration. This stereochemistry plays a critical role in determining its biological activity and selectivity. The substituent group at the fourth position of the butanamine chain is a 7-chloro-substituted 1,3-dioxaindan ring system, which introduces additional complexity and functionality to the molecule.

Synthesis and Characterization: Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of (2S)-4-(7-chloro-1,3-dioxaindan-5-yl)butan-2-amines through multi-step processes involving asymmetric catalysis and ring-forming reactions. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, confirming its stereochemical integrity and molecular structure.

Biological Activity: Studies have demonstrated that (2S)-4-(7-chloro-1,3-dioxaindan-5-yllbutan-amines exhibit potent inhibitory activity against various enzymes implicated in neurodegenerative diseases. For instance, research published in *Nature Communications* highlights its ability to modulate key pathways involved in Alzheimer's disease progression.

Applications in Drug Discovery: The compound has emerged as a promising lead candidate in drug discovery programs targeting central nervous system disorders. Its unique combination of chirality and functional groups makes it an ideal scaffold for further optimization into therapeutically relevant agents.

Safety and Handling: As with all chemical compounds, proper handling procedures should be followed to ensure safety in laboratory settings. However, no acute toxicity or hazardous properties have been reported for (2S)-4-(7-chloro-dioxaindan-butane-amines under standard experimental conditions.

Future Prospects: Ongoing research is focused on exploring the potential of (S)-configured dioxaindan-butane-amines in other therapeutic areas, including oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its clinical applications.

In conclusion, CAS No. 2227774-93-S (S)-configured dioxaindan-butane-amines represents a significant advancement in the field of medicinal chemistry, offering new possibilities for drug development and disease treatment.